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For Researchers, Scientists, and Drug Development Professionals

Introduction to Polyglycerin-6
Polyglycerin-6 is a polymer of glycerin, composed of six glycerin units.[1][2] It is a versatile

and safe ingredient for topical formulations, primarily functioning as a humectant and emollient.

[3][4] Its larger molecular size compared to glycerin allows for slower skin penetration,

potentially offering longer-lasting hydration.[5] Polyglycerin-6 is valued for its ability to attract

and retain moisture in the skin, contributing to a plump and hydrated appearance.[6] It is also

recognized for its excellent compatibility with other cosmetic ingredients and its favorable safety

profile, making it suitable for a wide range of skin types, including sensitive skin.[4][7]

Key Attributes:

Humectant: Attracts and binds water to the skin.[6][8]

Emollient: Helps to soften and smooth the skin.[4]

Moisturizing: Contributes to overall skin hydration.[3]

Stabilizer: Can improve the texture and stability of formulations.[3]

High Safety Profile: Considered safe for use in cosmetics with low potential for irritation.[7]
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Data Presentation: Efficacy of Polyglycerin-6
(Illustrative Data)
The following tables present hypothetical data to illustrate how to report the efficacy of

Polyglycerin-6 in topical formulations. Researchers should replace this illustrative data with

their own experimental findings.

Table 1: In-Vivo Skin Hydration Study (Corneometry)

Formulation
Concentration
of
Polyglycerin-6

Baseline
Hydration
(Corneometer
Units)

Hydration after
4 Weeks
(Corneometer
Units)

% Increase in
Hydration

Placebo (Vehicle

Cream)
0% 35.2 ± 3.1 36.1 ± 3.3 2.6%

Test Cream A 3% 34.8 ± 3.5 45.3 ± 3.8 30.2%

Test Cream B 5% 35.1 ± 3.2 50.7 ± 4.1 44.4%

Positive Control

(Glycerin)
5% 34.9 ± 3.4 48.2 ± 3.9 38.1%

Indicates

statistically

significant

difference from

placebo (p <

0.05). Data are

presented as

mean ± standard

deviation.

Table 2: In-Vivo Skin Barrier Function Study (Transepidermal Water Loss - TEWL)
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Formulation
Concentration
of
Polyglycerin-6

Baseline
TEWL (g/m²/h)

TEWL after 4
Weeks (g/m²/h)

% Reduction
in TEWL

Placebo (Vehicle

Cream)
0% 12.5 ± 1.8 12.3 ± 1.9 1.6%

Test Cream A 3% 12.8 ± 2.0 10.2 ± 1.7 20.3%

Test Cream B 5% 12.6 ± 1.9 9.1 ± 1.5 27.8%

Positive Control

(Glycerin)
5% 12.7 ± 2.1 9.8 ± 1.6 22.8%

Indicates

statistically

significant

difference from

placebo (p <

0.05). Data are

presented as

mean ± standard

deviation.

Experimental Protocols
Formulation of a Topical Cream with Polyglycerin-6
This protocol describes the preparation of a basic oil-in-water (O/W) cream formulation.

Materials:

Oil Phase:

Cetearyl Alcohol (and) Ceteareth-20 (Emulsifying Wax)

Caprylic/Capric Triglyceride (Emollient)

Dimethicone (Occlusive)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b012677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water Phase:

Deionized Water

Polyglycerin-6 (Humectant)

Glycerin (Humectant - for control/comparison)

Phenoxyethanol (and) Ethylhexylglycerin (Preservative)

pH Adjuster:

Citric Acid or Sodium Hydroxide

Procedure:

Preparation of Water Phase: In a beaker, combine deionized water and Polyglycerin-6 (or

glycerin for the control formulation). Heat to 75°C with constant stirring until all components

are dissolved.

Preparation of Oil Phase: In a separate beaker, combine the oil phase ingredients. Heat to

75°C with stirring until the mixture is homogeneous.

Emulsification: Slowly add the oil phase to the water phase while homogenizing at high

speed for 3-5 minutes to form a uniform emulsion.

Cooling: Reduce the mixing speed and allow the emulsion to cool.

Addition of Preservative: When the temperature is below 40°C, add the preservative and mix

until uniform.

pH Adjustment: Check the pH of the cream and adjust to a skin-compatible range (typically

5.0-6.0) using the pH adjuster as needed.

Final Mixing: Continue gentle mixing until the cream has cooled to room temperature.
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Figure 1: Workflow for Topical Cream Formulation.

Stability Testing Protocol
This protocol outlines the procedure for assessing the stability of the formulated cream.

Methodology:

Sample Preparation: Dispense the cream into appropriate containers (e.g., glass jars, final

packaging).

Storage Conditions: Store samples under the following conditions:

Room Temperature (25°C ± 2°C)

Elevated Temperature (40°C ± 2°C)

Freeze-Thaw Cycling (-10°C for 24 hours followed by 25°C for 24 hours, for 3-5 cycles)

Light Exposure (in a light box with broad-spectrum output)

Evaluation Timepoints: Evaluate the samples at 0, 1, 2, 4, 8, and 12 weeks.

Parameters to Evaluate:

Physical Appearance: Color, odor, phase separation, creaming.
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pH: Measure using a calibrated pH meter.

Viscosity: Measure using a viscometer.

Microbiological Purity: Test for the presence of bacteria, yeast, and mold.

Storage Conditions

Parameters

Start: Cream Formulation

Room Temp (25°C) High Temp (40°C) Freeze-Thaw Light Exposure

Evaluation at Timepoints
(0, 1, 2, 4, 8, 12 weeks)

Physical Appearance pH Viscosity Microbiology

Stability Report

Click to download full resolution via product page

Figure 2: Workflow for Stability Testing.

In-Vivo Skin Hydration and Barrier Function Assessment
This protocol details a clinical study to evaluate the moisturizing efficacy of the formulation.

Methodology:
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Subject Recruitment: Recruit healthy volunteers with self-perceived dry skin.

Study Design: A randomized, controlled, double-blind study.

Test Areas: Mark out test areas on the volar forearms of each subject.

Product Application: Subjects will apply the assigned product (placebo, test cream, positive

control) to the designated area twice daily for 4 weeks.

Measurements:

Skin Hydration: Measure with a Corneometer® at baseline and at specified time points

(e.g., week 2 and week 4).

Transepidermal Water Loss (TEWL): Measure with a Tewameter® at baseline and at the

end of the study to assess skin barrier function.

Data Analysis: Analyze the data for statistically significant differences between the treatment

groups.

In-Vitro Skin Irritation Test (OECD TG 439)
This protocol follows the OECD guideline for in-vitro skin irritation testing using a reconstructed

human epidermis (RhE) model.

Methodology:

Tissue Culture: Use a validated RhE model.

Test Substance Application: Topically apply the test formulation (and positive/negative

controls) to the tissue surface.

Incubation: Incubate for a specified period (e.g., 60 minutes).

Rinsing and Post-Incubation: Remove the test substance and continue incubation for a

further period (e.g., 42 hours).
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Cell Viability Assessment: Determine cell viability using the MTT assay. A reduction in

viability below 50% compared to the negative control indicates a potential for skin irritation.

Signaling Pathways and Mechanism of Action
Polyglycerin-6 primarily exerts its effects on the skin through physical and chemical

interactions at the stratum corneum, rather than by directly modulating specific intracellular

signaling pathways.

Mechanism of Action:

Humectancy: The multiple hydroxyl groups in the polyglycerin-6 molecule attract and bind

water from the atmosphere and the deeper layers of the skin, increasing the water content of

the stratum corneum.

Emolliency: By increasing water content and integrating into the lipid matrix, polyglycerin-6
helps to soften and smooth the skin's surface.

Barrier Support: A well-hydrated stratum corneum is essential for a healthy skin barrier. By

maintaining hydration, polyglycerin-6 indirectly supports the barrier's function in preventing

water loss and protecting against external irritants.
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Figure 3: Mechanism of Action of Polyglycerin-6.

Conclusion
Polyglycerin-6 is a highly effective and safe humectant and emollient for topical applications.

Its ability to provide sustained hydration and support skin barrier function makes it a valuable

ingredient in a wide array of skincare and dermatological products. The protocols outlined in

these application notes provide a framework for formulating with polyglycerin-6 and

substantiating its efficacy and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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